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The COVID-19 pandemic necessitated the rapid development of vaccines with diverse
technological platforms. While first-generation vaccines were instrumental in curbing the
pandemic's initial waves, challenges related to cold-chain logistics, manufacturing scalability,
and waning immunity highlighted the need for next-generation solutions. AKS-452 was
engineered to address these challenges, with a focus on creating a thermostable, easily
manufactured, and effective vaccine for global distribution.[1][2][3]

AKS-452 is a protein subunit vaccine candidate that is designed to elicit a mixed Th1/Th2
immune response against the Receptor Binding Domain (RBD) of the SARS-CoV-2 spike
protein.[1][4][5] A key innovation in its design is the fusion of the RBD antigen to a human IgG1
Fc domain, creating a recombinant Fc-fusion protein.[2][6] This strategic design choice is
central to the vaccine's enhanced immunogenicity and manufacturability.[6][7]

The AKS-452 Platform: A Fusion of Antigenicity and
Immunology
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Mechanism of Action: Leveraging Fc-Mediated Immune

Enhancement

The core of the AKS-452 vaccine is its biologically engineered SP/RBD-Fc fusion protein.[6]
This design capitalizes on the natural functions of the Fc domain to augment the immune
response to the RBD antigen in two primary ways:

o Enhanced Antigen Presentation: The Fc portion of the fusion protein binds to Fc-gamma
receptors (FcyR) on the surface of antigen-presenting cells (APCs), such as dendritic cells
and macrophages.[2][6] This targeted uptake facilitates more efficient processing and
presentation of the RBD antigen to T-helper cells, a critical step in initiating a robust adaptive
immune response.[2][8]

e Prolonged Antigen Exposure: The Fc domain also interacts with the neonatal Fc receptor
(FcRn), a mechanism that protects IgG antibodies from catabolism and extends their half-life
in circulation.[6] This FcRn-mediated recycling is intended to prolong the exposure of the
immune system to the RBD antigen, potentially leading to a more durable immune response.

[6][7]

The following diagram illustrates the proposed mechanism of action for AKS-452:
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Caption: Proposed mechanism of action for the AKS-452 vaccine.

Formulation: The Role of the Adjuvant

To further potentiate the immune response, AKS-452 is formulated with the water-in-oil
adjuvant, Montanide™ ISA 720.[2][6] Adjuvants are critical components of subunit vaccines,
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which are often less immunogenic than live-attenuated or whole-inactivated vaccines.
Montanide™ ISA 720 creates a depot at the injection site, allowing for the slow release of the
antigen and sustained stimulation of the immune system. This, in concert with the Fc-mediated
effects, is designed to induce a strong and lasting immunity.[2]

Preclinical Immunogenicity Assessment

A comprehensive series of preclinical studies were conducted in various animal models to
evaluate the immunogenicity of AKS-452. These studies were designed to assess the
magnitude and quality of the antibody response.

Murine Models: Initial Proof-of-Concept

Initial immunogenicity studies in mice demonstrated the superiority of the SP/RBD-Fc fusion
protein construct.[6]

o Key Finding: AKS-452 induced approximately 20-fold greater neutralizing 1gG titers in mice
compared to the SP/RBD antigen alone (without the Fc moiety).[6]

o Adjuvant Effect: The inclusion of Montanide™ ISA 720 further enhanced neutralizing IgG
titers by approximately 7-fold in mice after one and two doses.[6]

Rabbit and Non-Human Primate (NHP) Studies: Bridging
to Human Trials

Immunogenicity was further confirmed in rabbits and non-human primates, species with
immune systems that more closely resemble humans.[6] These studies were crucial for dose
selection and predicting the vaccine's potential efficacy in humans. The ISA 720-adjuvanted
AKS-452 was shown to be immunogenic in both rabbits and NHPs.[6]

Neutralizing Antibody Response Against Variants of
Concern

A critical aspect of the preclinical evaluation was to determine if the antibodies induced by AKS-
452 could neutralize SARS-CoV-2 variants of concern.
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o K18-huACE2 Transgenic Mice: In a challenge study using this mouse model, AKS-452
provided protection against the B.1.351 (Beta) variant.[6]

e Non-Human Primates: NHPs immunized with AKS-452 were protected from infection and
clinical symptoms following a challenge with the USA-WA1/2020 viral strain.[6]

« In Vitro Neutralization: Preclinical studies also demonstrated that antibodies generated by
AKS-452 could robustly neutralize the B.1.1.7 (Alpha) and B.1.351 (Beta) variants.[8]
Subsequent analyses of serum from vaccinated individuals in clinical trials have shown the
ability to neutralize the Omicron variant.[3]

The following table summarizes key immunogenicity findings from the preclinical studies:

Animal Model Antigen Adjuvant Key Finding Reference

~20-fold higher

] SP/RBD-Fc vs. neutralizing IgG
Mice None ) . [6]
SP/RBD titers with Fc
fusion.

~7-fold increase
) Montanide™ ISA  in neutralizing
Mice SP/RBD-Fc ) ) [6]
720 IgG titers with

adjuvant.

Montanide™ ISA  Confirmed

Rabbits SP/RBD-Fc ) o [6]
720 Immunogenicity.
Immunogenic
Non-Human Montanide™ ISA  and protective
] SP/RBD-Fc ) [6][8]
Primates 720 against SARS-

CoV-2 challenge.

Protection
K18-huACE2 Montanide™ ISA  against B.1.351
] SP/RBD-Fc ) [6]
Mice 720 variant
challenge.
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Safety and Toxicology Evaluation

The preclinical safety assessment of any vaccine is paramount.[9] For AKS-452, this involved a
standardized set of toxicology studies to identify any potential adverse effects before
administration to humans. These studies are designed to evaluate local and systemic toxicity,
including routine monitoring for changes in behavior, food and water consumption, and injection
site reactions.[9] Serological studies and post-necropsy histopathology are also key
components of this evaluation.[9] While specific preclinical toxicology data for AKS-452 is
proprietary, the successful progression to Phase I/l clinical trials indicates a favorable safety
profile was established in these animal studies.[6][10] The clinical trial results later confirmed
the vaccine to be well-tolerated, with mild side effects such as injection site reaction, tiredness,
and headache being the most common.[4]

Manufacturing and Stability: A Vaccine for Global
Access

A core objective in the development of AKS-452 was to create a vaccine that could be
manufactured at a large scale and distributed without the need for a stringent cold chain.[1][2]

e Manufacturing Process: AKS-452 is produced using conventional antibody manufacturing
techniques in Chinese Hamster Ovary (CHO) cells.[1][7] This established platform allows for
high-yield production; a single 2,000-liter production train is capable of producing over one
billion doses annually.[1][3] The production yield for the SP/RBD-Fc protein is significantly
higher (at least 10-fold) than that of the whole spike protein antigen in the same expression
system.[7]

o Thermostability: Stability studies have demonstrated that AKS-452 is remarkably stable at
ambient temperatures. It has been shown to be shelf-stable for at least four months at 25°C
(77°F) and maintains its potency for one month at 37°C (95°F).[8] This attribute is a
significant logistical advantage for vaccination campaigns in regions with limited cold-chain
infrastructure.[1]

The workflow for the production and preclinical evaluation of AKS-452 can be visualized as
follows:
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Caption: High-level preclinical development workflow for AKS-452.
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Conclusion: A Strong Preclinical Foundation for
Clinical Success

The preclinical development of AKS-452 demonstrates a well-reasoned and scientifically
rigorous approach to creating a second-generation COVID-19 vaccine. The innovative use of
an Fc-fusion protein design, combined with a proven adjuvant, resulted in a candidate with
enhanced immunogenicity and a favorable safety profile in animal models.[6] Crucially, the
preclinical data showed that AKS-452 could elicit potent neutralizing antibody responses
against multiple SARS-CoV-2 variants and provide protection from viral challenge.[6][8]
Furthermore, the focus on thermostability and scalable manufacturing addresses key logistical
hurdles in global vaccine distribution.[1][3] These comprehensive preclinical studies provided
the essential evidence to support the initiation of Phase I/l clinical trials, underscoring the
importance of a robust preclinical package in the successful translation of a vaccine candidate
from the laboratory to the clinic.[6]
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